9alpha-Fluoro-6alpha-methylprednisolone
9alpha-Fluoro-6alpha-methylprednisolone
9alpha-Fluoro-11beta,17alpha,21-trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione is a 21-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
382-52-5
VCID:
VC21060455
InChI:
InChI=1S/C22H29FO5/c1-12-8-16-14-5-7-21(28,18(27)11-24)20(14,3)10-17(26)22(16,23)19(2)6-4-13(25)9-15(12)19/h4,6,9,12,14,16-17,24,26,28H,5,7-8,10-11H2,1-3H3/t12-,14-,16-,17-,19-,20-,21-,22-/m0/s1
SMILES:
CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O
Molecular Formula:
C22H29FO5
Molecular Weight:
392.5 g/mol
9alpha-Fluoro-6alpha-methylprednisolone
CAS No.: 382-52-5
Cat. No.: VC21060455
Molecular Formula: C22H29FO5
Molecular Weight: 392.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione is a 21-hydroxy steroid. |
|---|---|
| CAS No. | 382-52-5 |
| Molecular Formula | C22H29FO5 |
| Molecular Weight | 392.5 g/mol |
| IUPAC Name | (6S,8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-6,10,13-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H29FO5/c1-12-8-16-14-5-7-21(28,18(27)11-24)20(14,3)10-17(26)22(16,23)19(2)6-4-13(25)9-15(12)19/h4,6,9,12,14,16-17,24,26,28H,5,7-8,10-11H2,1-3H3/t12-,14-,16-,17-,19-,20-,21-,22-/m0/s1 |
| Standard InChI Key | AWFOJLJWZNBTBX-MJWISQFFSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@]2([C@@]4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O |
| SMILES | CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O |
| Canonical SMILES | CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O |
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